Cas no 1806186-49-1 (5-(Chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylic acid)

• Product Name: 5-(Chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylic acid
• CAS No: 1806186-49-1
• MF: C₉H₇ClF₃NO₄
• MW: 285.604392290115
• CID: 4841715
• Update Time: 2025-06-08

5-(Chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylic acid

• Inchi： 1S/C9H7ClF3NO4/c1-17-7-5(8(15)16)14-3-4(2-10)6(7)18-9(11,12)13/h3H,2H2,1H3,(H,15,16)
• InChI Key： JWXXFXKQOFVJME-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C(=O)O)C(=C1OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.3
• Topological Polar Surface Area: 68.6

Additional information on 5-(Chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylic acid

Research Briefing on 5-(Chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS: 1806186-49-1)

5-(Chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS: 1806186-49-1) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and chloromethyl functional groups, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. This briefing aims to provide an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

The synthesis of 5-(Chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylic acid has been optimized in recent years to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel multi-step synthetic route that utilizes palladium-catalyzed cross-coupling reactions to introduce the trifluoromethoxy group efficiently. The researchers reported a yield of 78% with high purity (>98%), making this method suitable for large-scale production. The compound's structural features, including the electron-withdrawing trifluoromethoxy group, contribute to its stability and reactivity, which are critical for further derivatization.

In terms of biological activity, recent investigations have highlighted the compound's role as a precursor for the development of kinase inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters revealed that derivatives of 5-(Chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylic acid exhibited potent inhibitory effects against JAK3 kinases, which are implicated in autoimmune diseases. The chloromethyl group was identified as a key moiety for covalent binding to the kinase active site, enhancing the selectivity and potency of the inhibitors. These findings suggest promising avenues for the design of next-generation kinase-targeted therapeutics.

Furthermore, the compound's potential in central nervous system (CNS) drug development has been explored. A preclinical study (Nature Communications, 2024) demonstrated that pyridine derivatives incorporating this scaffold could cross the blood-brain barrier (BBB) and modulate GABA-A receptors. The trifluoromethoxy group was found to enhance lipophilicity, thereby improving BBB penetration. These results underscore the versatility of 5-(Chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylic acid as a building block for CNS-active compounds.

Despite these advancements, challenges remain in the application of this compound. For instance, its reactivity with nucleophiles necessitates careful handling during synthetic processes. Additionally, the metabolic stability of its derivatives in vivo requires further optimization to minimize off-target effects. Ongoing research is focused on addressing these limitations through structural modifications and formulation strategies.

In conclusion, 5-(Chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS: 1806186-49-1) represents a valuable scaffold in medicinal chemistry, with demonstrated potential in kinase inhibition and CNS drug development. Continued research into its synthetic pathways and biological applications is expected to yield innovative therapeutic agents. This briefing highlights the compound's significance and encourages further exploration of its pharmacological properties.